Cas no 1785622-20-9 (5-Chloropyrazolo[1,5-a]pyrimidin-2-amine)

5-Chloropyrazolo[1,5-a]pyrimidin-2-amine is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core substituted with a chlorine atom at the 5-position and an amino group at the 2-position. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chlorine substituent enhances electrophilic properties, facilitating further functionalization, while the amino group offers a versatile site for derivatization. Its rigid fused-ring system contributes to stability and potential bioactivity, particularly in the development of kinase inhibitors and antimicrobial agents. The compound’s well-defined synthetic route and high purity make it suitable for research and industrial applications requiring precise molecular scaffolds.

5-Chloropyrazolo[1,5-a]pyrimidin-2-amine structure

1785622-20-9 structure

Product Name:5-Chloropyrazolo[1,5-a]pyrimidin-2-amine

CAS No:1785622-20-9

MF:C₆H₅ClN₄

MW:168.583698987961

CID:5462717

Update Time:2025-05-27

5-Chloropyrazolo[1,5-a]pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

- 5-Chloropyrazolo[1,5-a]pyrimidin-2-amine
- AT36158
- Z3243451376
- Pyrazolo[1,5-a]pyrimidin-2-amine, 5-chloro-
- Inchi： 1S/C6H5ClN4/c7-4-1-2-11-6(9-4)3-5(8)10-11/h1-3H,(H2,8,10)
- InChI Key： SYDSWOMIMXFBIV-UHFFFAOYSA-N
- SMILES： ClC1C=CN2C(=CC(N)=N2)N=1

Computed Properties

Exact Mass: 168.0202739 g/mol
Monoisotopic Mass: 168.0202739 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 154
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 168.58
XLogP3: 0.9
Topological Polar Surface Area: 56.2

5-Chloropyrazolo[1,5-a]pyrimidin-2-amine Pricemore >>

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